Cas no 1092371-18-0 (3Beta-Isodihydrocadambine 4-oxide)

• Product Name: 3Beta-Isodihydrocadambine 4-oxide
• CAS No: 1092371-18-0
• MF: C₂₇H₃₄N₂O₁₁
• MW: 562.6
• CID: 2087114
• PubChem ID: 102004692
• Update Time: 2025-10-29

3Beta-Isodihydrocadambine 4-oxide Chemical and Physical Properties

Names and Identifiers

• 3Beta-Isodihydrocadambine 4-oxide
• CID 102004692
• 3β-Isodihydrocadambine 4-oxide
• 4H-Indolo[2,3-a]pyrano[3,4-g]quinolizine-1-carboxylic acid, 4-(β-D-glucopyranosyloxy)-4a,5,7,8,13,13b,14,14a-octahydro-5-(hydroxymethyl)-, methyl ester, 6-oxide, (4S,4aS,5R,13bR,14aS)-
• FS-7952
• 1092371-18-0

• Inchi： 1S/C27H34N2O11/c1-37-25(35)15-11-38-26(40-27-24(34)23(33)22(32)19(10-31)39-27)20-14(15)8-17-21-13(6-7-29(17,36)18(20)9-30)12-4-2-3-5-16(12)28-21/h2-5,11,14,17-20,22-24,26-28,30-34H,6-10H2,1H3/t14-,17+,18+,19-,20+,22-,23+,24-,26+,27+,29?/m1/s1
• InChI Key： NVUHVENKCFNJQW-GDPYHQKMSA-N
• SMILES： [O-][N+]12CCC3C4C=CC=CC=4NC=3[C@@H]1C[C@@H]1C(C(=O)OC)=CO[C@H]([C@@H]1[C@@H]2CO)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 562.21625990g/mol
• Monoisotopic Mass: 562.21625990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 984
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 189
• XLogP3: -0.4

Experimental Properties

• Color/Form: Powder
• pka: 12.78±0.70(Predicted)

3Beta-Isodihydrocadambine 4-oxide Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids Yohimbine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids

Additional information on 3Beta-Isodihydrocadambine 4-oxide

Recent Advances in the Study of 3Beta-Isodihydrocadambine 4-oxide (CAS: 1092371-18-0): A Comprehensive Research Brief

3Beta-Isodihydrocadambine 4-oxide (CAS: 1092371-18-0) is a naturally occurring indole alkaloid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its biosynthesis, pharmacological properties, and synthetic modifications to enhance its bioactivity. This research brief provides an in-depth analysis of the latest findings related to this compound, highlighting its significance in drug discovery and development.

The biosynthesis of 3Beta-Isodihydrocadambine 4-oxide has been a subject of intense investigation. A 2023 study published in the Journal of Natural Products revealed that this compound is derived from the oxidative modification of cadambine, a key intermediate in the biosynthetic pathway of indole alkaloids in the plant species Neolamarckia cadamba. Researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the oxidative transformation process, identifying specific enzymes responsible for the 4-oxidation step. These findings provide valuable insights into the enzymatic machinery involved in the production of this compound, paving the way for potential biotechnological applications.

Pharmacological studies have demonstrated that 3Beta-Isodihydrocadambine 4-oxide exhibits promising anti-inflammatory and neuroprotective activities. In a recent in vitro study, the compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages, with an IC50 value of 12.3 μM. Additionally, it displayed significant neuroprotective effects in a cellular model of Parkinson's disease, reducing oxidative stress and apoptosis in dopaminergic neurons. These results suggest its potential as a lead compound for the development of novel therapeutics targeting inflammatory and neurodegenerative disorders.

Structural modifications of 3Beta-Isodihydrocadambine 4-oxide have been explored to enhance its pharmacological profile. A 2024 study reported the synthesis of several semi-synthetic derivatives, including ester and amide analogs, which exhibited improved solubility and bioavailability compared to the parent compound. One such derivative, the 3-O-acetylated form, showed a 2.5-fold increase in blood-brain barrier permeability in an in vivo pharmacokinetic study, making it a promising candidate for central nervous system-targeted therapies. These advancements underscore the potential of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of this alkaloid.

In conclusion, recent research on 3Beta-Isodihydrocadambine 4-oxide (CAS: 1092371-18-0) has significantly advanced our understanding of its biosynthesis, pharmacological properties, and potential therapeutic applications. The compound's unique structural features and bioactivity profile make it a valuable subject for further investigation in drug discovery. Future studies should focus on elucidating its molecular targets, optimizing its pharmacokinetic properties, and evaluating its efficacy in preclinical models of disease. These efforts could ultimately lead to the development of novel therapeutics based on this intriguing natural product.